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Compound of Interest

[1-(4-

Compound Name: Fluorophenyl)cyclobutyllmethana
mine

CAS No.: 1017462-08-6

Cat. No.: B3073349

Get Quote
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This guide provides an in-depth exploration of [1-(4-fluorophenyl)cyclobutyllmethanamine, a
compound of significant interest in medicinal chemistry and drug discovery. We will delve into
its chemical identity, synthesis, analytical characterization, and burgeoning biological
significance, offering field-proven insights for researchers, scientists, and drug development
professionals.

Core Identification and Physicochemical Properties

[1-(4-Fluorophenyl)cyclobutyllmethanamine is a synthetic organic compound featuring a
unique structural combination of a cyclobutane ring, a 4-fluorophenyl group, and a
methanamine moiety. This specific arrangement of functional groups imparts distinct chemical
and biological properties, making it a valuable building block in the development of novel
therapeutics. The hydrochloride salt of this compound is often used to improve its stability and
solubility.[1]
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The primary identifier for the parent compound, cyclobutyl(4-fluorophenyl)methanamine, in the

PubChem database is CID 24689224.[2] PubChem is a comprehensive public repository for

information on chemical substances and their biological activities, maintained by the U.S.
National Institutes of Health (NIH).[3][4]

Below is a summary of its key computed and experimental properties.

Property Value Source
PubChem CID 24689224 PubChemLite[2]
Molecular Formula C11H14FN PubChemLite[2]
Molecular Weight 179.23 g/mol PubChemLite[2]
Molecular Weight (HCI salt) 215.69 g/mol Benchchem[1]
cyclobutyl(4- .
IUPAC Name ] PubChemLite[2]
fluorophenyl)methanamine
Monoisotopic Mass 179.11102 Da PubChemLite[2]
C1CC(Cl)C(C2=CC=C(C=C2) .
SMILES PubChemLite[2]
FN
InChI=1S/C11H14FN/c12-10-
InChl 6-4-9(5-7-10)11(13)8-2-1-3- PubChemLite[2]
8/h4-8,11H,1-3,13H2
URHZIKVJKQVHEV- _
InChiKey PubChemLite[2]

UHFFFAOYSA-N

Structural Representation

The chemical structure of [1-(4-Fluorophenyl)cyclobutyllmethanamine is depicted below.

The cyclobutyl ring introduces conformational rigidity, which can be advantageous for

optimizing drug-receptor interactions.[5] The fluorine atom on the phenyl ring can enhance

binding affinity to biological targets.[1]

Caption: Chemical structure of [1-(4-Fluorophenyl)cyclobutylJmethanamine.
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Synthesis and Manufacturing

The synthesis of [1-(4-fluorophenyl)cyclobutyllmethanamine typically proceeds through a
two-step process, starting with the formation of a nitrile intermediate, followed by its reduction
to the primary amine. This method is analogous to the synthesis of similar compounds with
different halogen substitutions on the phenyl ring.[5]

Step 1: Synthesis of 1-(4-
Fluorophenyl)cyclobutanecarbonitrile

This initial step involves the alkylation of 4-fluorobenzyl cyanide with 1,3-dibromopropane to
construct the cyclobutane ring.[5] The use of a strong base, such as sodium hydride, is crucial
for the deprotonation of the benzylic carbon, which then acts as a nucleophile.

Protocol:

Suspend sodium hydride (2.2 equivalents) in anhydrous dimethyl sulfoxide (DMSO) under an
inert atmosphere (e.g., nitrogen or argon).

e Cool the suspension in an ice bath.

e Add a solution of 4-fluorobenzyl cyanide (1.0 equivalent) in anhydrous DMSO dropwise to
the sodium hydride suspension.

 After the addition is complete, allow the reaction mixture to stir at room temperature for 30
minutes to ensure complete deprotonation.

e Add 1,3-dibromopropane (1.1 equivalents) dropwise to the reaction mixture.

« Stir the reaction mixture at room temperature for 12-16 hours.

o Carefully quench the reaction by the slow addition of water in an ice bath.

o Extract the product with a suitable organic solvent, such as diethyl ether.

o Wash the combined organic layers with water and then with brine, dry over anhydrous
sodium sulfate, and concentrate under reduced pressure to yield the crude 1-(4-
fluorophenyl)cyclobutanecarbonitrile.
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Step 2: Reduction of 1-(4-
Fluorophenyl)cyclobutanecarbonitrile

The nitrile intermediate is then reduced to the primary amine, [1-(4-
fluorophenyl)cyclobutyllmethanamine. Catalytic hydrogenation is a common and effective
method for this transformation.[1]

Protocol:

Dissolve the crude 1-(4-fluorophenyl)cyclobutanecarbonitrile in a suitable solvent, such as
methanol or ethanol, in a hydrogenation vessel.

Add a catalyst, typically Raney Nickel or Palladium on carbon (Pd/C), at a loading of 5-10%
by weight of the nitrile.

Seal the vessel and purge with hydrogen gas.

Pressurize the vessel with hydrogen gas (typically 50-100 psi).

Heat and agitate the mixture according to the specifications of the hydrogenation apparatus.
Monitor the reaction progress by observing the uptake of hydrogen.

Once the reaction is complete, cool the vessel and carefully vent the hydrogen gas.

Filter the catalyst through a pad of Celite®.

Concentrate the filtrate under reduced pressure to obtain the crude [1-(4-
fluorophenyl)cyclobutylJmethanamine.

The free amine can be converted to its hydrochloride salt by treatment with hydrochloric acid
in a solvent like ether at a low temperature (0°C) to enhance stability and solubility, with
yields for this step being around 85%.[1]

Synthesis Workflow

Caption: Synthetic workflow for [1-(4-Fluorophenyl)cyclobutyllmethanamine.
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Analytical Characterization

To ensure the identity and purity of the synthesized [1-(4-
fluorophenyl)cyclobutyllmethanamine, a combination of analytical techniques is employed.

¢ High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
final compound, with a target purity of over 95% being typical for research applications.[1]

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS confirms the molecular weight
of the compound. For the hydrochloride salt, the molecular ion peak would be expected at
m/z 224.08 ([C11H14CIFN]+).[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy provides detailed
structural information. For the hydrochloride salt in methanol-da4, characteristic proton signals
are observed for the aromatic protons (& 7.40-7.30 ppm), methylene protons (& 4.16 ppm),
and cyclobutyl protons (& 2.50-1.80 ppm).[1]

Biological Activity and Therapeutic Potential

[1-(4-Fluorophenyl)cyclobutyllmethanamine and its analogs are of considerable interest in
drug discovery due to their potential biological activities. The incorporation of a cyclobutane
ring provides structural rigidity, which can lead to improved selectivity and potency for biological
targets.[5][6]

Role as a Synthetic Intermediate

This compound serves as a crucial building block for the synthesis of more complex molecules
with therapeutic potential.[1] It has been identified as a key structural component in the
development of inhibitors targeting the ATPase associated with various cellular activities (p97).
[1] The p97 protein is involved in protein quality control, and its inhibition is a promising strategy

for cancer therapy.

Potential Pharmacological Activities

While direct pharmacological data on [1-(4-fluorophenyl)cyclobutyllmethanamine is limited,
research on structurally similar compounds provides insights into its potential applications:
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e Neuropharmacology: Compounds with a similar scaffold have shown affinity for
neurotransmitter transporters, particularly the norepinephrine transporter (NET).[1] This
suggests potential for development as selective PET tracers for neuroimaging studies or as
therapeutic agents for conditions involving noradrenergic dysfunction. Atypical dopamine
transporter (DAT) inhibitors have also shown therapeutic potential in preclinical models of
psychostimulant use disorders.[7]

» Antidepressant Activity: Methanamine derivatives have demonstrated potential in the
treatment of depression.[1]

e Anticancer Research: Preliminary studies on related compounds suggest possible anticancer
properties, potentially through the induction of apoptosis in cancer cells.[1] The fluorophenyl
group is a common feature in many anticancer drugs.[8]

lllustrative Biological Pathway

The following diagram illustrates the potential role of a p97 inhibitor, synthesized from [1-(4-
fluorophenyl)cyclobutyllmethanamine, in the ubiquitin-proteasome system, a key pathway in

protein homeostasis.
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Click to download full resolution via product page
Caption: Inhibition of the p97 ATPase by a derivative of the title compound.

Conclusion

[1-(4-Fluorophenyl)cyclobutyllmethanamine is a versatile chemical entity with significant
potential in the field of drug discovery. Its unique structural features and synthetic accessibility
make it an attractive starting point for the development of novel therapeutics, particularly in the
areas of oncology and neuropharmacology. Further research into the biological activities of this
compound and its derivatives is warranted to fully elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://ngdc.cncb.ac.cn/databasecommons/database/id/1773
https://pubchem.ncbi.nlm.nih.gov/
https://pdf.benchchem.com/1411/Synthesis_Protocol_for_1_4_Iodophenyl_cyclobutyl_methanamine_An_Application_Note.pdf
https://openmedicinalchemistryjournal.com/VOLUME/2/PAGE/26/FULLTEXT/
https://openmedicinalchemistryjournal.com/VOLUME/2/PAGE/26/FULLTEXT/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959496/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959496/
https://www.mdpi.com/1424-8247/16/8/1162
https://www.benchchem.com/product/b3073349/docs#a-comprehensive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/product/b3073349/docs#a-comprehensive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/product/b3073349/docs#a-comprehensive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/product/b3073349/docs#a-comprehensive-technical-guide-to-1-4-fluorophenyl-cyclobutyl-methanamine
https://www.benchchem.com/product/b3073349?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3073349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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